Cas no 613667-36-0 (2,4(1H,3H)-Pyrimidinedione, 5-(4-chlorophenyl)-6-phenyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-(4-chlorophenyl)-6-phenyl-
• CAS No: 613667-36-0
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• CID: 482053
• PubChem ID: 10149529
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-(4-chlorophenyl)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-(4-chlorophenyl)-6-phenyl-
• 5-(4-chlorophenyl)-6-phenyl-1H-pyrimidine-2,4-dione
• 613667-36-0
• 5-(4-Chlorophenyl)-6-phenylpyrimidine-2,4(1H,3H)-dione
• SCHEMBL1573392
• DTXSID50436173

• Inchi： 1S/C16H11ClN2O2/c17-12-8-6-10(7-9-12)13-14(11-4-2-1-3-5-11)18-16(21)19-15(13)20/h1-9H,(H2,18,19,20,21)
• InChI Key： RSCXXBKMTPXYTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(NC(NC=1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 298.05103
• Monoisotopic Mass: 298.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2